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Compound of Interest

Compound Name: Pimozide-d4

Cat. No.: B8089343

This guide provides a comprehensive overview of the safety data for Pimozide-d4, a
deuterated analog of the antipsychotic drug Pimozide. The information is intended for
researchers, scientists, and drug development professionals to ensure the safe handling and
use of this compound in a laboratory setting.

Core Safety Data

The following tables summarize the key quantitative safety and physical-chemical properties of
Pimozide-d4 and its parent compound, Pimozide.

Physical and Chemical Properties
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Property Value Reference
Pimozide-d4

Molecular Formula C2sH25D4F2N30 [1]
Molecular Weight 465.6 g/mol [1]

3-[1-[4-(4-fluorophenyl)-4-
(2,3,5,6-tetradeuterio-4-

IUPAC Name o [1]
fluorophenyl)butyl]piperidin-4-
yl]-1H-benzimidazol-2-one

CAS Number 1803193-57-8 [2]

Pimozide (for comparison)

Molecular Formula C2sH29F2N30 [3][4]
Molecular Weight 461.55 g/mol [3]
Melting Point 214-218 °C [5]
Solubility in Water < 0.01 mg/mL

LogP 6.3 (5]

Toxicological Data
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. Classificati

Test Species Route Value Reference
on

Pimozide-d4
Harmful if

Acute Toxicity - Oral - swallowed [2]
(Category 4)

Pimozide (for

comparison)
Harmful if

LD50 Rat Oral 1100 mg/kg
swallowed
Harmful if

LD50 Mouse Oral 228 mg/kg [5]
swallowed

Hazard Identification and Precautionary Measures

Pimozide-d4 is classified as harmful if swallowed.[2] Standard precautionary measures should
be followed to minimize exposure.

GHS Hazard Information

e Hazard Statement: H302 - Harmful if swallowed.[2]
» Signal Word: Warning[2]

e Pictogram: GHSO07 (Exclamation Mark)[2]

Precautionary Statements

e Prevention:
o P264: Wash hands and any exposed skin thoroughly after handling.[2]
o P270: Do not eat, drink or smoke when using this product.[2]

e Response:
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o P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]
o P330: Rinse mouth.[2]
» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols

The acute oral toxicity of Pimozide-d4, leading to its classification as "Harmful if swallowed," is
determined using standardized methodologies. The most relevant and widely accepted protocol
is the OECD Guideline for the Testing of Chemicals, Test No. 423: Acute Oral Toxicity - Acute
Toxic Class Method.[6][7][8]

OECD Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a small number of animals to obtain sufficient
information on the acute toxicity of a substance to enable its classification.[6]

Principle of the Test: The test substance is administered orally to a group of experimental
animals at one of a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[9]
The initial dose is selected based on a preliminary assessment of the substance's toxicity. The
outcome of the initial dose group (mortality or survival) determines the next dose level to be
tested. This process continues until the toxicity class of the substance can be determined.[6]

Experimental Procedure:

o Animal Selection: Healthy, young adult rodents (typically female rats) are used.[10]

e Fasting: Animals are fasted (food, but not water, is withheld) overnight before dosing.[6]
o Dose Administration: The test substance is administered as a single dose by gavage.[6]

o Observation Period: Animals are observed for a total of 14 days.[10] Special attention is
given during the first 4 hours after dosing, and then daily thereafter.[10]
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» Clinical Observations: Observations include changes in skin and fur, eyes, mucous
membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity and behavior.[6]

o Body Weight: Animal weights are recorded weekly.[10]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[10]

Data Analysis and Interpretation: The classification of the substance is based on the number of
animal mortalities at specific dose levels, as defined by the Globally Harmonised System
(GHS).[8]

Visualized Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate key workflows and logical
relationships for the safe handling and emergency response related to Pimozide-d4.
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Safe Handling Workflow for Pimozide-d4
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Potential Exposure to Pimozide-d4

Routes of Exposure

Ingestion

Inhalation

Skin Contact

Eye Contact
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Rinse mouth. Move to fresh air. Wash with soap and water.

Call a POISON CENTER/doctor. Seek medical attention if symptoms persist. Remove contaminated clothing.

Rinse with water for several minutes.
Remove contact lenses, if present and easy to do.
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First Aid Response to Pimozide-d4 Exposure

Control Measures

Engineering Controls
(e.g., Fume Hood)

Pimozide-d4

Mitigate with
(Harmful if Swallowed)

Administrative Controls
(e.g., SOPs, Training)

Safe Handling Practices

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Risk Management Hierarchy for Pimozide-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Pimozide-d4: An In-depth Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8089343#pimozide-d4-safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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